Cas no 43036-58-4 (BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL-)

• Product Name: BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL-
• CAS No: 43036-58-4
• MF: C₂₀H₁₂N₂O₂
• MW: 312.321484565735
• CID: 3384196
• PubChem ID: 13685244
• Update Time: 2025-05-21

BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL- Chemical and Physical Properties

Names and Identifiers

• BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL-
• 2,6-diphenylbenzo[1,2-d:4,5-d']bis(oxazole)
• 2,6-Diphenylbenzo[1,2-d:4,5-d']bisoxazole
• CS-0170308
• 5,11-diphenyl-4,10-dioxa-6,12-diazatricyclo[7.3.0.0(3),?]dodeca-1,3(7),5,8,11-pentaene
• 2,6-diphenyl-[1,3]oxazolo[5,4-f][1,3]benzoxazole
• 43036-58-4
• 2,6-diphenylbenzo-(1,2-d:4,5-d')-bisoxazole
• SCHEMBL9018554
• F75475
• BLLMMJIVVDXJPO-UHFFFAOYSA-N

• Inchi： 1S/C20H12N2O2/c1-3-7-13(8-4-1)19-21-15-11-18-16(12-17(15)23-19)22-20(24-18)14-9-5-2-6-10-14/h1-12H
• InChI Key： BLLMMJIVVDXJPO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=C3C(=CC1=2)N=C(C1C=CC=CC=1)O3

Computed Properties

• Exact Mass: 312.089877630g/mol
• Monoisotopic Mass: 312.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.1Ų

Additional information on BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL-

BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL - A Comprehensive Overview

The compound with CAS No. 43036-58-4, commonly referred to as BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and pharmaceutical research. This compound belongs to the class of bisoazoles, which are known for their unique electronic properties and structural versatility. The benzo moiety in its structure contributes to its aromatic stability, while the diphenyl substituents enhance its solubility and reactivity in various chemical environments.

Recent studies have highlighted the potential of BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL as a building block for advanced materials. Researchers have explored its application in the synthesis of two-dimensional covalent organic frameworks (COFs), where its rigid structure and conjugated system facilitate the formation of stable and ordered networks. These frameworks have shown promise in gas storage and separation applications due to their high surface area and tunable pore sizes.

In the realm of pharmaceutical chemistry, this compound has been investigated for its potential as a modulator of protein-protein interactions (PPIs). The bisoazole core has been identified as a promising scaffold for designing molecules that can disrupt or enhance specific PPIs involved in diseases such as cancer and neurodegenerative disorders. Recent computational studies have demonstrated that the diphenyl substituents can be optimized to improve binding affinity and selectivity toward target proteins.

The synthesis of BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL typically involves a multi-step process that includes condensation reactions and cyclization. One notable approach reported in the literature utilizes a one-pot method involving the reaction of o-phenylenediamine derivatives with aldehydes under acidic conditions. This method not only simplifies the synthesis but also allows for easy modification of substituents to tailor the compound's properties.

From an environmental perspective, the stability and biodegradation of BENZO[1,2-D:4,5-D']BISOXAZOLE, 2,6-DIPHENYL have been studied to assess its potential impact on ecosystems. Preliminary results indicate that under aerobic conditions, the compound undergoes slow degradation due to its aromatic and heterocyclic nature. However, further research is needed to fully understand its environmental fate and toxicity.

In summary, BENZO[1